Cas no 59338-93-1 (N-((1-Allylpyrrolidin-2-yl)methyl)-6-methoxy-1H-benzo[d][1,2,3]triazole-5-carboxamide)

• Product Name: N-((1-Allylpyrrolidin-2-yl)methyl)-6-methoxy-1H-benzo[d][1,2,3]triazole-5-carboxamide
• CAS No: 59338-93-1
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 57413
• Update Time: 2025-08-03

N-((1-Allylpyrrolidin-2-yl)methyl)-6-methoxy-1H-benzo[d][1,2,3]triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-Allylpyrrolidin-2-yl)methyl)-6-methoxy-1H-benzo[d][1,2,3]triazole-5-carboxamide
• N-(1-Allyl-2-pyrrolidinylmethyl)-6-methoxy-1H-benzotriazole-5-carboxamide
• 6-methoxy-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]-2H-benzotriazole-5-carboxamide
• Alizapride
• ALIZAPRIDE HYDROCHLORIDE
• 1h-benzotriazole-5-carboxamide,6-methoxy-n-((1-(2-propenyl)-2-pyrrolidinyl)met
• 6-methoxy-n-((1-(2-propenyl)-2-pyrrolidinyl)methyl)-1h-benzotriazole-5-carbo
• Nausilen
• Plitican
• Vergentan
• 6-Methoxy-N-{[1-(2-propnyl)-2-pyrrolidinyl]methyl]-1H-benzotriazole-5-carboxamide

• MDL： MFCD00867757
• Inchi： 1S/C16H21N5O2/c1-3-6-21-7-4-5-11(21)10-17-16(22)12-8-13-14(19-20-18-13)9-15(12)23-2/h3,8-9,11H,1,4-7,10H2,2H3,(H,17,22)(H,18,19,20)
• InChI Key： KSEYRUGYKHXGFW-UHFFFAOYSA-N
• SMILES： N1C2=CC(OC)=C(C(NCC3CCCN3CC=C)=O)C=C2N=N1

Computed Properties

• Exact Mass: 315.17000
• Monoisotopic Mass: 315.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Color/Form: Crystallize from acetone
• Density: 1.224
• Melting Point: 139°
• Boiling Point: 597.6°C at 760 mmHg
• Flash Point: 304.8 °C
• PSA: 83.14000
• LogP: 1.67550
• pka: 7.09±0.40(Predicted)

N-((1-Allylpyrrolidin-2-yl)methyl)-6-methoxy-1H-benzo[d][1,2,3]triazole-5-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• WGK Germany：3
• Toxicity：LD50 i.v. in mice (5 days): 92.7 mg/kg (Bulteau)
• Storage Condition：2-8°C(protect from light)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles